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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of 1,12-Dodecanediol.

This guide provides immediate, procedural, and step-by-step guidance for the safe handling of
1,12-Dodecanediol in a laboratory setting. By adhering to these protocols, you can minimize
risks and ensure a secure work environment.

l. Personal Protective Equipment (PPE) & Safety
Precautions

While 1,12-Dodecanediol is generally considered to have low toxicity, adherence to standard
laboratory safety protocols is essential to prevent potential irritation and ensure personnel
safety.[1]

Recommended Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or a full-face shield that complies with OSHA 29
CFR 1910.133 or European Standard EN166 are mandatory to protect against dust particles.

[2][3]

e Hand Protection: Chemical-resistant gloves, such as nitrile, neoprene, or PVC, must be
worn.[3] Always inspect gloves before use and employ proper glove removal techniques to
avoid skin contact.[2][4]
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o Body Protection: A laboratory coat or chemical-resistant coveralls should be worn to prevent
skin exposure.[3]

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required.[2][5][6] However, if dust is generated, a NIOSH/MSHA-approved
respirator with a dust cartridge (such as a type N95) should be used.[2][7][8]

Engineering Controls:

e Ventilation: Always handle 1,12-Dodecanediol in a well-ventilated area.[3] A chemical fume
hood or local exhaust ventilation is highly recommended to minimize dust dispersion.[3]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[3]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 1,12-Dodecanediol, providing a quick
reference for its physical and chemical properties.

Property Value Source
Molecular Formula C12H2602 [9]
Molecular Weight 202.33 g/mol [L107181191
Appearance White powder, crystals, or solid  [9]
Melting Point 79 - 84 °C (174.2 - 183.2 °F) [51[9]
Boiling Point 188 - 190 °C (370.4 - 374 °F) O1[10]

at 12 mmHg
Flash Point 176 °C (348.8 °F) - closed cup [51[7118]
Water Solubility Insoluble [10][11]
Storage Temperature Below +30°C [10][11]
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lll. Experimental Protocol: Weighing and Dissolving
1,12-Dodecanediol

This protocol outlines the standard procedure for safely weighing and dissolving solid 1,12-
Dodecanediol.

Materials:

1,12-Dodecanediol

e Spatula

¢ Weighing paper or boat

e Analytical balance

o Appropriate solvent (e.g., alcohol, warm ether)[10][11]
» Beaker or flask

 Stir bar and stir plate (optional)

Personal Protective Equipment (as specified in Section I)

Procedure:

» Preparation:

o Don the required PPE (safety goggles, gloves, lab coat).

o Ensure the work area, preferably within a chemical fume hood, is clean and free of clutter.

o Place a piece of weighing paper or a weighing boat on the analytical balance and tare the
balance.

» Weighing:

o Carefully open the 1,12-Dodecanediol container.
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o Using a clean spatula, transfer the desired amount of the solid onto the weighing
paper/boat. Avoid generating dust.[2][5][6]

o Record the precise weight of the compound.

o Securely close the 1,12-Dodecanediol container.

 Dissolving:

o

Transfer the weighed solid into a clean, dry beaker or flask.

[¢]

Add the appropriate solvent to the beaker. 1,12-Dodecanediol is soluble in alcohol and
warm ether.[10][11]

[¢]

If necessary, place a stir bar in the beaker and place it on a stir plate to facilitate
dissolution. Gentle heating may be required for some solvents.

[¢]

Once fully dissolved, proceed with your experimental workflow.
e Post-Procedure:
o Clean the spatula and work area thoroughly.

o Dispose of the weighing paper/boat and any contaminated materials in the designated
solid waste container.

o Remove PPE in the correct order and wash hands thoroughly with soap and water.[2][4]

IV. Logical Workflow for Handling 1,12-Dodecanediol

The following diagram illustrates the key steps and decision points for the safe handling of
1,12-Dodecanediol from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 1,12-Dodecanediol.
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V. First Aid and Emergency Procedures

In the event of exposure, follow these first aid measures:

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[2][5]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[2][5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[5] Seek medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek medical attention.
[2][5] Never give anything by mouth to an unconscious person.[2]

VI. Storage and Disposal

» Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4][5]

o Disposal: Dispose of unused product and contaminated materials through a licensed
disposal company.[2] Do not release into the environment.[5] Contaminated packaging
should be disposed of as unused product.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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